Cas no 1261751-17-0 (Ethyl 2-bromo-6-methylphenylacetate)

• Product Name: Ethyl 2-bromo-6-methylphenylacetate
• CAS No: 1261751-17-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5008942
• Update Time: 2025-05-22

Ethyl 2-bromo-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-methylphenylacetate

• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)7-9-8(2)5-4-6-10(9)12/h4-6H,3,7H2,1-2H3
• InChI Key： POXKGJCSNDBVPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-bromo-6-methylphenylacetate

Ethyl 2-bromo-6-methylphenylacetate: A Comprehensive Overview

Ethyl 2-bromo-6-methylphenylacetate, also known by its CAS number 1261751-17-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of phenylacetic acid, with a bromine atom at the 2-position and a methyl group at the 6-position of the aromatic ring. The ethoxy group attached to the acetyl moiety further enhances its reactivity and versatility in various chemical reactions.

The synthesis of Ethyl 2-bromo-6-methylphenylacetate involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent bromination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of solid acid catalysts to facilitate the acylation step, reducing the need for hazardous solvents and improving yield rates.

One of the most notable applications of Ethyl 2-bromo-6-methylphenylacetate is in the field of drug discovery. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and anticancer properties. A study published in *Journal of Medicinal Chemistry* highlighted its role in constructing complex heterocyclic frameworks, which are essential components of modern pharmaceuticals.

In addition to its pharmaceutical applications, Ethyl 2-bromo-6-methylphenylacetate has found utility in materials science. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for synthesizing advanced polymers and high-performance adhesives. Recent research has focused on its use in click chemistry reactions, where it acts as a versatile building block for constructing supramolecular assemblies.

The structural features of Ethyl 2-bromo-6-methylphenylacetate also make it a valuable tool in analytical chemistry. Its distinct UV absorption properties have been exploited for developing sensitive sensors for detecting trace amounts of heavy metals in environmental samples. This application underscores its importance in environmental monitoring and remediation efforts.

From a pharmacokinetic perspective, studies have shown that Ethyl 2-bromo-6-methylphenylacetate exhibits favorable absorption profiles in vivo, making it a promising candidate for drug delivery systems. Researchers are currently investigating its potential as a prodrug precursor, where controlled release mechanisms could enhance therapeutic efficacy while minimizing side effects.

In terms of environmental impact, recent assessments have focused on the biodegradation pathways of Ethyl 2-bromo-6-methylphenylacetate. Microbial degradation studies indicate that certain bacterial strains can metabolize this compound under anaerobic conditions, offering insights into sustainable waste management strategies. These findings are particularly relevant given the increasing emphasis on green chemistry practices across industries.

Looking ahead, the future of Ethyl 2-bromo-6-methylphenylacetate lies in its continued exploration as a multifunctional chemical building block. Ongoing research aims to uncover novel reaction pathways that could expand its applicability across diverse fields such as nanotechnology and biotechnology. As advancements in synthetic methodology and materials science continue to unfold, this compound is poised to play an even more significant role in shaping innovative solutions to global challenges.